Cas no 4175-37-5 (Octylated diphenylamine)

Octylated diphenylamine Properties

Names and Identifiers

• Octylated diphenylamine
• 4-Octyl-N-phenylaniline
• 4-Octyldiphenylamine
• AC1L1V16
• AG-F-48488
• Benzenamine,4-octyl-N-phenyl-
• CTK4I5213
• EINECS 224-040-5
• SureCN449939
• 4-octyl-n-phenyl-benzenamin
• SB82313
• GS-3143
• SCHEMBL449939
• NS00019985
• 4175-37-5
• A913390
• AKOS025310662
• MFCD01311739
• Benzenamine, 4-octyl-N-phenyl-
• DTXSID3063334
• 4-Octyl-N-phenyl-benzenamine
• G87034
• DMLLDZGHGNLZNW-UHFFFAOYSA-N
• DB-253244
• +Expand

• MDL： MFCD01311739
• InChIKey： DMLLDZGHGNLZNW-UHFFFAOYSA-N
• Inchi： 1S/C20H27N/c1-2-3-4-5-6-8-11-18-14-16-20(17-15-18)21-19-12-9-7-10-13-19/h7,9-10,12-17,21H,2-6,8,11H2,1H3
• SMILES： CCCCCCCCC1=CC=C(C=C1)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 281.21451
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 281.214349865g/mol
• Heavy Atom Count: 21
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• Refractive Index: 1.56
• Melting Point: 87°C
• Density: 0.97